Cas no 541-57-1 (β-Tetronic Acid)

• Product Name: β-Tetronic Acid
• CAS No: 541-57-1
• MF: C₄H₄O₃
• MW: 100.072761535645
• MDL: MFCD00052187
• CID: 38194
• PubChem ID: 54683813
• Update Time: 2025-04-18

β-Tetronic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyfuran-2(5H)-one
• Tetronic acid
• 3-hydroxy-2H-furan-5-one
• 4-Hydroxy-2(5H)-furanone
• 4-Hydroxy-2,5-dihydrofuran-2-one
• 4-Hydroxy-3H-furan-2-one
• AKOS002344162
• A7875
• SCHEMBL13431740
• F21287
• CS-W013716
• W-200418
• AKOS015899968
• SY008930
• ?-Tetronic Acid
• 541-57-1
• 2,5-Dihydro-4-hydroxyfuran-2-one
• NS00042750
• InChI=1/C4H4O3/c5-3-1-4(6)7-2-3/h1,5H,2H2
• 4-hydroxy-5H-furan-2-one
• DTXSID60202442
• SCHEMBL120201
• SB61051
• STR01860
• JZQBAGOECGRTSA-UHFFFAOYSA-
• EINECS 208-785-3
• FT-0622941
• 2(5H)-Furanone, 4-hydroxy-
• MFCD00052187
• DB-052501
• STL360291
• 4-Hydroxy-2(5H)-furanone; 3-Hydroxy-2H-furan-5-one; 4-Hydroxy-5H-furan-2-one
• DTXCID60124933
• CHEMBL5416547
• 208-785-3
• β-Tetronic Acid

• MDL： MFCD00052187
• Inchi： 1S/C4H4O3/c5-3-1-4(6)7-2-3/h1,5H,2H2
• InChI Key： JZQBAGOECGRTSA-UHFFFAOYSA-N
• SMILES： O1C(C=C(C1)O)=O
• BRN： 108442

Computed Properties

• Exact Mass: 100.01600
• Monoisotopic Mass: 100.016044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.4
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Light yellow solid
• Density: 1.5510
• Melting Point: 135-137 ºC
• Boiling Point: 316.03°C
• Flash Point: 162.0±20.7 °C
• Refractive Index: 1.4688 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 46.53000
• LogP: -0.01490
• FEMA: 3187
• Solubility: Not determined

β-Tetronic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters